(2R,4S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• Molecular Formula: C41H68O14
• Molecular Weight: 785 g/mol
• IUPAC Name: (2R,4S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C41H68O14/c1-35(2)24(54-33-29(48)26(45)20(44)17-51-33)9-11-41-18-40(41)13-12-37(5)31(39(7)10-8-25(55-39)36(3,4)50)19(43)15-38(37,6)23(40)14-21(32(35)41)52-34-30(49)28(47)27(46)22(16-42)53-34/h19-34,42-50H,8-18H2,1-7H3/t19-,20+,21-,22+,23-,24-,25-,26-,27?,28-,29+,30?,31-,32-,33-,34+,37+,38-,39+,40-,41+/m0/s1
• InChI Key: QMNWISYXSJWHRY-XZFBGSIGSA-N
• Isomeric SMILES: C[C@]12CC[C@@]34C[C@@]35CC[C@@H](C([C@@H]5[C@H](C[C@H]4[C@@]1(C[C@@H]([C@@H]2[C@]6(CC[C@H](O6)C(C)(C)O)C)O)C)O[C@H]7C([C@H](C([C@H](O7)CO)O)O)O)(C)C)O[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O)O
• Canonical SMILES: CC1(C(CCC23C1C(CC4C2(C3)CCC5(C4(CC(C5C6(CCC(O6)C(C)(C)O)C)O)C)C)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(CO8)O)O)O)C
• synonyms: 3beta,6alpha,16beta,20R,24S; astragaloside IV of astragaloside A; astragaloside A; astragaloside IV; astragaloside-A; astramembrannin I; cyclosiversioside F

Description

(2R,4S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Astragalus basineri with data available.

Scientific Research Applications

Solubility Studies

• Research has shown that solubility studies of complex organic compounds like protocatechuic aldehyde, caffeic acid, d-galactose, and d-raffinose are crucial for understanding their behavior in different solvent systems. Such studies help in the formulation of pharmaceuticals and other applications where solubility plays a critical role (Zhang, Gong, Wang, & Qu, 2012).

Oxetane Formation

• Research into the formation of oxetane and related compounds by migration of benzyloxy groups in cations has significance in synthetic chemistry. This work facilitates the development of novel compounds for various applications, including drug synthesis (Mosimann & Vogel, 2000).

Asymmetric Synthesis

• The asymmetric synthesis of polyols and other complex organic structures is a key area of research. This has implications in the development of new pharmaceutical compounds and in the study of natural product synthesis (Schwenter & Vogel, 2000).

Prostanoids Synthesis

• Studies on the synthesis of compounds like 7-Oxabicyclo[2.2.1]heptane building blocks are important for the development of prostanoids, which have various therapeutic applications (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).

Density and Viscosity Studies

• Understanding the physical properties such as densities and viscosities of sugar alcohol solutions, which are structurally similar to the mentioned compound, is important for various industrial processes and pharmaceutical formulations (Zhu, Ma, & Zhou, 2010).

Stereocontrolled Synthesis

• Research on stereocontrolled synthesis of complex organic compounds is essential for creating specific molecular configurations required in drug development and other chemical applications (Gerber & Vogel, 2001).